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Compound of Interest

Compound Name: 2-Amino-6-chlorobenzophenone
CAS No.: 5649-38-7
Cat. No.: B3272233
Get Quote
. J

CAS No: 2894-67-9 | Molecular Formula: C13H10CINO[1]

Executive Summary: The Dual-Risk Profile

As researchers and drug development professionals, we often treat reagent disposal as a
purely environmental compliance task.[1] However, 2-Amino-6-chlorobenzophenone
presents a dual-risk profile that requires a higher standard of care than generic organic waste:

o Chemical Hazard: It is a halogenated aromatic amine. Improper incineration without acid gas
scrubbing releases hydrochloric acid (HCI) and potential dioxins. It is also an aquatic
toxicant.[2]

e Regulatory Liability (Precursor Status): This compound is a structural backbone for
Lorazepam and other benzodiazepines. While regulations vary by jurisdiction, it is frequently
monitored as a drug precursor.[1] Incomplete destruction or "loss" of waste can trigger
regulatory audits (DEA in the US, precursors regulations in EU).[1]

Core Directive: Disposal is not just about "getting rid of it"; it is about documented chain-of-
custody destruction.
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Technical Hazard Profile & Segregation Logic

Effective disposal starts with understanding why we segregate. This compound contains a
chlorine atom bonded to an aromatic ring, which dictates its waste stream.[1]

hvsicochemical Data for Disnosal Logi

Parameter Value/Description Operational Implication

Must be disposed of as solid
Physical State Yellow Crystalline Solid waste; do not dissolve solely

for disposal.

CRITICAL: Must go into
Halogenated waste streams.
Never mix with non-

Halogen Content Contains Chlorine (Cl) halogenated solvents (e.g.,
Acetone, Methanol) unless the
entire mix is downgraded to

halogenated.[1]

Avoid mixing with strong

oxidizers (e.g., Nitric Acid) in

Reactivity Stable, acid-sensitive _
waste containers to prevent
exothermic reactions.[1]
] ) ) o Zero-discharge policy. No sink
Ecological Aquatic Chronic Toxicity

disposal.

The "Self-Validating" Segregation System

To ensure your lab is compliant, apply this simple logic test before disposal:
e Test 1 (The Halogen Check): Does the molecule have ClI, Br, F, or I? Yes.

Red Label/Halogenated Stream.

e Test 2 (The Phase Check): Is it solid or dissolved?

o Solid: Solid Waste Container.
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o Dissolved: Liquid Halogenated Waste Container.

Step-by-Step Disposal Protocol
Phase A: Solid Reagent Disposal (Expired or Excess)

Use this for pure solid chemical.

Containment: Do not empty loose powder into a large waste drum. Keep the material in its
original vial or bottle if possible.

Secondary Packaging: Place the original container inside a clear, sealable bag (e.qg., Ziploc)
to contain any potential leakage or dust.

Labeling: Apply a hazardous waste label.
o Must List: "2-Amino-6-chlorobenzophenone” (No abbreviations).
o Hazard Checkbox: "Toxic," "Irritant,” "Halogenated."[1]

Deposit: Place the sealed bag into the Lab Pack drum designated for "Solid
Toxic/Halogenated Organics."

Phase B: Reaction Mixtures & Mother Liquors

Use this for waste generated during synthesis/extraction.

Solvent Compatibility: Ensure the waste solvent stream is compatible. This compound is
typically soluble in DCM (Dichloromethane) or Ethyl Acetate.

The "Halogenated" Rule: Even if you dissolved it in Ethyl Acetate (non-halogenated), the
presence of 2-Amino-6-chlorobenzophenone contaminates the entire volume.

o Action: Pour into the Halogenated Solvent Waste carboy.

Rinsing: Triple-rinse glassware with a small amount of acetone or DCM. Collect all rinses
into the Halogenated Waste carboy.

Phase C: Spill Cleanup (Immediate Action)
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o PPE: Nitrile gloves, safety goggles, and N95 dust mask (if powder is fine).

e Method: Do not dry sweep (creates dust).
o Cover spill with wet paper towels (dampened with water or ethanol) to suppress dust.
o Scoop up the damp solid/towels.

» Disposal: Place all cleanup materials into a wide-mouth jar, seal, and label as "Debris
contaminated with 2-Amino-6-chlorobenzophenone”.

Visual Workflow: The Decision Matrix

The following diagram outlines the logical flow for disposing of this specific compound,
ensuring no cross-contamination of waste streams.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3272233/docs?utm_src=pdf-body#proper-disposal-procedures-for-2-amino-6-chlorobenzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3272233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generation:
2-Amino-6-chlorobenzophenone

What is the physical state?

Dissolved in Solvent

Pure Solid / Excess Reagent (Mother Liquor)

Spill / Contaminated Debris

Keep in Original Vial
(Do not dump loose powder)

Is the solvent Halogenated?
(e.g., DCM, Chloroform)

Solvent is Non-Halogenated

Double Bag (Clear Plastic) (e.g., Acetone, EtOAC)

CRITICAL STEP:
Solute contains Chlorine.
Entire mix becomes HALOGENATED.

Disposal Unit:

Lab Pack (Solid Toxic)

Disposal Unit:
Halogenated Solvent Waste

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-Amino-6-chlorobenzophenone waste. Note the
critical downgrade of non-halogenated solvents to halogenated waste due to the solute's
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chlorine content.[1]

Regulatory & Compliance Context
RCRA (USA) & Waste Codes

While 2-Amino-6-chlorobenzophenone is not explicitly "P-listed" or "U-listed" by specific
name in 40 CFR 261.33, it falls under the following characteristics when discarded:

o Waste Code: Generally classified as D001 (if in ignitable solvent) or non-specific hazardous
waste.

o Halogenated Solvents (F-List): If dissolved in Methylene Chloride or similar, the mixture
carries the FO01/F002 code.

Drug Precursor Vigilance

Because this compound is a precursor to benzodiazepines:

o Chain of Custody: Maintain a log of the mass disposed. If you bought 100g, used 80g, and
disposed of 20g, your inventory logs must reflect this balance.[1]

» Destruction Method: The only acceptable final destruction method is High-Temperature
Incineration at a licensed facility. This ensures the destruction of the chemical backbone,
preventing illicit recovery.[1]

Incompatible Storage

o Do NOT mix with: Strong oxidizing agents (peroxides, nitric acid).
e Do NOT mix with: Reducing agents (alkali metals).

o Storage: Store waste containers in a cool, dry place away from direct light (benzophenones
can be photo-active).

References
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e Drug Enforcement Administration (DEA). "List of Scheduled Listed Chemical Products."
(Reference for precursor vigilance). Source:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Waste Code [rcrainfo.epa.gov]
e 2. merckmillipore.com [merckmillipore.com]

e To cite this document: BenchChem. [Proper Disposal Procedures for 2-Amino-6-
chlorobenzophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3272233/docs#proper-disposal-procedures-for-2-
amino-6-chlorobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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